Cas no 1750-47-6 (2(3H)-Benzoxazolone,5-chloro-6-methoxy-)

2(3H)-Benzoxazolone,5-chloro-6-methoxy- structure
1750-47-6 structure
Product Name:2(3H)-Benzoxazolone,5-chloro-6-methoxy-
CAS No:1750-47-6
MF:C8H6ClNO3
MW:199.591141223907
CID:222134
PubChem ID:15636
Update Time:2025-04-19

2(3H)-Benzoxazolone,5-chloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone,5-chloro-6-methoxy-
    • 5-Chloro-6-methoxy-2,3-dihydrobenzoxazole-2-one
    • 5-chloro-6-methoxy-3H-1,3-benzoxazol-2-one
    • 5-Chloro-6-methoxy-1,3-benzoxazol-2(3H)-one
    • 5-Chloro-6-methoxybenzoxazol-2(3H)-one
    • 5-Chloro-6-Methoxybenzo[d]oxazol-2(3H)-one
    • BRN 0913074
    • DTXSID20169921
    • 5-Chloro-6-methoxy-2-benzoxazolinone
    • 2-BENZOXAZOLINONE, 5-CHLORO-6-METHOXY-
    • 1750-47-6
    • 5-Chloro-6-methoxy-2(3H)-benzoxazolone
    • 2(3H)-Benzoxazolone, 5-chloro-6-methoxy-
    • Inchi: 1S/C8H6ClNO3/c1-12-6-3-7-5(2-4(6)9)10-8(11)13-7/h2-3H,1H3,(H,10,11)
    • InChI Key: QQQYQWNSMUHSCK-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2=C(C=1)NC(=O)O2)OC

Computed Properties

  • Exact Mass: 199.00368
  • Monoisotopic Mass: 199.003621
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.445
  • Refractive Index: 1.578
  • PSA: 47.56

2(3H)-Benzoxazolone,5-chloro-6-methoxy- Related Literature

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